Cas no 2167025-95-6 (1-(aminomethyl)-2-oxa-7-thiaspiro4.5decan-3-one)

• Product Name: 1-(aminomethyl)-2-oxa-7-thiaspiro4.5decan-3-one
• CAS No: 2167025-95-6
• MF: C₉H₁₅NO₂S
• MW: 201.28590130806
• CID: 6268798
• PubChem ID: 165501709
• Update Time: 2025-06-13

1-(aminomethyl)-2-oxa-7-thiaspiro4.5decan-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(aminomethyl)-2-oxa-7-thiaspiro4.5decan-3-one
• EN300-1479107
• 2167025-95-6
• 1-(aminomethyl)-2-oxa-7-thiaspiro[4.5]decan-3-one

• Inchi： 1S/C9H15NO2S/c10-5-7-9(4-8(11)12-7)2-1-3-13-6-9/h7H,1-6,10H2
• InChI Key： SFIMQSTXVUXPLJ-UHFFFAOYSA-N
• SMILES： S1CCCC2(C1)CC(=O)OC2CN

Computed Properties

• Exact Mass: 201.08234989g/mol
• Monoisotopic Mass: 201.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 77.6Ų

Additional information on 1-(aminomethyl)-2-oxa-7-thiaspiro4.5decan-3-one

Comprehensive Overview of 1-(aminomethyl)-2-oxa-7-thiaspiro[4.5]decan-3-one (CAS No. 2167025-95-6)

The compound 1-(aminomethyl)-2-oxa-7-thiaspiro[4.5]decan-3-one (CAS No. 2167025-95-6) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and material science. Its spirocyclic framework, combined with heteroatoms like oxygen and sulfur, makes it a versatile building block for drug discovery and advanced material applications. Researchers are increasingly exploring its potential in bioactive molecule synthesis, particularly for targeting enzymes and receptors involved in metabolic pathways.

One of the key features of this compound is its aminomethyl functional group, which enhances its reactivity and ability to form derivatives. This property aligns with current trends in fragment-based drug design, where small molecular fragments are used to construct larger, more complex structures. The presence of both 2-oxa (oxygen) and 7-thia (sulfur) moieties further broadens its applicability, as these heteroatoms are known to improve pharmacokinetic properties such as solubility and metabolic stability.

In the context of green chemistry, 1-(aminomethyl)-2-oxa-7-thiaspiro[4.5]decan-3-one is being studied for its potential in sustainable synthesis routes. With growing emphasis on environmentally friendly processes, researchers are investigating catalytic methods to produce this compound with minimal waste. This aligns with the broader industry shift toward atom economy and reduced environmental impact.

The spirocyclic core of this molecule also makes it a candidate for supramolecular chemistry applications. Its rigid structure can serve as a scaffold for designing molecular machines or self-assembling materials, topics that are currently trending in nanotechnology research. Additionally, its potential role in proteolysis-targeting chimeras (PROTACs) has sparked interest, as these molecules are at the forefront of targeted protein degradation therapies.

From a synthetic chemistry perspective, the compound's CAS No. 2167025-95-6 is often searched in databases for structure-activity relationship (SAR) studies. Its unique combination of a spiro[4.5]decane skeleton with heteroatom substitutions provides a rich platform for lead optimization in drug development. Recent publications have highlighted its utility in creating selective inhibitors for challenging biological targets.

In material science, the thiaspiro moiety of this compound is being explored for its potential in organic electronics. The sulfur atom's ability to participate in conjugation systems makes it interesting for conductive polymers or photovoltaic materials, areas that are highly relevant to renewable energy solutions. This connects with the global push for clean energy technologies and sustainable materials.

Quality control and analytical characterization of 1-(aminomethyl)-2-oxa-7-thiaspiro[4.5]decan-3-one are critical aspects of its research. Advanced techniques like high-resolution mass spectrometry (HRMS) and multidimensional NMR are frequently employed to confirm its purity and structure. These methods are essential for ensuring reproducibility in studies involving this compound, a topic of high importance in the reproducibility crisis discussion within the scientific community.

The compound's potential in central nervous system (CNS) drug development is another area of exploration. Its ability to cross the blood-brain barrier (BBB) due to its balanced lipophilicity and molecular weight makes it a candidate for neurological disorder research. This is particularly relevant given the rising prevalence of conditions like Alzheimer's and Parkinson's diseases worldwide.

In the realm of computational chemistry, CAS 2167025-95-6 serves as an interesting case study for molecular docking simulations. Its complex three-dimensional structure challenges current in silico prediction models, making it valuable for improving AI-driven drug discovery algorithms. This connects with the growing intersection between artificial intelligence and chemical research.

As research progresses, the patent landscape surrounding 1-(aminomethyl)-2-oxa-7-thiaspiro[4.5]decan-3-one continues to evolve. Recent filings suggest applications in personalized medicine and precision therapeutics, reflecting broader healthcare trends toward tailored treatment approaches. The compound's versatility positions it well for future innovations in these cutting-edge medical fields.